Cas no 1354448-68-2 (tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate)

• Product Name: tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate
• CAS No: 1354448-68-2
• MF: C₁₅H₁₉ClF₃N₃O₂
• MW: 365.778473138809
• MDL: MFCD20921630
• CID: 2091693
• PubChem ID: 66545256
• Update Time: 2025-05-24

tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)carbamate
• tert-Butyl(1-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)pyrrolidin-3-yl)carbamate
• tert-butyl N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}carbamate
• [1-(3-Chloro-5-trifluoromethyl-pyridin-2-yl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
• G67767
• FE-0702
• CS-0334349
• tert-Butyl N-{1-[3-chloro-5-(trifluoromethyl)-pyridin-2-yl]pyrrolidin-3-yl}carbamate
• MFCD20921630
• AKOS015993979
• t-Butyl N-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl}carbamate
• 1354448-68-2
• DB-215323
• tert-butyl N-[1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidin-3-yl]carbamate
• tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate

• MDL： MFCD20921630
• Inchi： 1S/C15H19ClF3N3O2/c1-14(2,3)24-13(23)21-10-4-5-22(8-10)12-11(16)6-9(7-20-12)15(17,18)19/h6-7,10H,4-5,8H2,1-3H3,(H,21,23)
• InChI Key： UUMOFWWTPBHKQD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1CCC(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 365.1117890g/mol
• Monoisotopic Mass: 365.1117890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate

Professional Introduction to Compound with CAS No. 1354448-68-2 and Product Name: Tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate

Compound with the CAS number 1354448-68-2 and the product name Tert-Butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including the tert-butyl moiety, the 1-3-chloro-5-(trifluoromethyl)-pyridin-2-yl substituent, and the pyrrolidin-3-yl group, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the chloro and trifluoromethyl groups in the pyridine ring enhances its electronic properties, making it a versatile scaffold for designing bioactive molecules. Recent studies have highlighted the importance of such structural features in modulating biological activity, particularly in the context of targeting specific enzymatic pathways involved in diseases such as cancer and inflammation.

In the realm of medicinal chemistry, the Tert-butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate has been investigated for its potential as an inhibitor of various kinases and other therapeutic targets. The carbamate functional group, in particular, is known for its ability to form stable covalent bonds with biological targets, which can lead to potent and selective inhibition. This property makes it an attractive moiety for developing small-molecule drugs that can interact with proteins in a highly specific manner.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between this compound and its target proteins with greater accuracy. Molecular docking studies have revealed that the 1-3-chloro-5-(trifluoromethyl)-pyridin-2-yl moiety can effectively engage with hydrophobic pockets on the surface of kinases, while the pyrrolidin-3-yl group provides additional interactions through hydrogen bonding. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The trifluoromethyl group in this compound not only enhances metabolic stability but also influences electronic properties, leading to increased lipophilicity and binding affinity. This has been a critical factor in designing drugs that exhibit prolonged half-lives and reduced susceptibility to degradation by metabolic enzymes. The incorporation of such groups into drug candidates has been a cornerstone of modern medicinal chemistry, contributing to the development of several blockbuster drugs.

Preclinical studies have demonstrated promising results regarding the efficacy and safety of derivatives inspired by Tert-butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-yl}carbamate. These studies have focused on evaluating their ability to modulate inflammatory pathways and inhibit tumor growth in cell culture and animal models. The compound's ability to cross the blood-brain barrier has also been explored, suggesting potential applications in treating neurological disorders.

The synthesis strategies for this compound have evolved over time, incorporating more efficient and sustainable methods. Green chemistry principles have been increasingly applied to minimize waste and reduce energy consumption during production. For instance, catalytic methods have been developed to replace traditional stoichiometric approaches, leading to higher atom economy and lower environmental impact.

The future direction of research on this compound lies in expanding its therapeutic applications through structural modifications. By systematically altering functional groups or introducing new moieties, researchers aim to develop derivatives with enhanced potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate these endeavors.

Regulatory considerations play a crucial role in bringing such compounds from bench to market. Compliance with guidelines set forth by agencies like the FDA and EMA is necessary for clinical trials and commercialization. This involves rigorous testing for toxicity, efficacy, and quality control at every stage of development.

The economic impact of discovering new therapeutic agents like Tert-butyl N-{1-3-chloro-5-(trifluoromethyl)-pyridin-2-ylpyrrolidin-3-y}carbamate cannot be understated. Pharmaceutical companies invest billions annually in research aimed at developing drugs that address unmet medical needs. The success of such endeavors not only benefits patients but also drives innovation across multiple scientific disciplines.

In conclusion, compound with CAS no. 1354448682 represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential therapeutic applications. The interplay between structural features such as the tert-butyl, chloro, trifluoromethyl, and pyrrolidin-y}moieties contributes to its unique chemical properties, making it a valuable candidate for further exploration. With ongoing research focused on optimizing synthesis methods, expanding therapeutic applications,and ensuring regulatory compliance,this compound holds promise for improving human health outcomes.